Cas no 1510826-65-9 ([1,1'-Biphenyl]-4-amine, N-[1,1'-biphenyl]-4-yl-N-[4-(4-dibenzofuranyl)phenyl]-)

• Product Name: [1,1'-Biphenyl]-4-amine, N-[1,1'-biphenyl]-4-yl-N-[4-(4-dibenzofuranyl)phenyl]-
• CAS No: 1510826-65-9
• MF: C₄₂H₂₉NO
• MW: 563.685770750046
• CID: 4538440
• PubChem ID: 58510794
• Update Time: 2025-04-24

[1,1'-Biphenyl]-4-amine, N-[1,1'-biphenyl]-4-yl-N-[4-(4-dibenzofuranyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-amine, N-[1,1'-biphenyl]-4-yl-N-[4-(4-dibenzofuranyl)phenyl]-
• 1510826-65-9
• N-([1,1'-Biphenyl]-4-yl)-N-(4-(dibenzo[b,d]furan-4-yl)phenyl)-[1,1'-biphenyl]-4-amine
• SCHEMBL74442
• N-[1,1-biphenyl]-4-yl-N-[4-(4-dibenzofuranyl)phenyl]-4-aminobiphenyl
• DB-130342

• Inchi： 1S/C42H29NO/c1-3-10-30(11-4-1)32-18-24-35(25-19-32)43(36-26-20-33(21-27-36)31-12-5-2-6-13-31)37-28-22-34(23-29-37)38-15-9-16-40-39-14-7-8-17-41(39)44-42(38)40/h1-29H
• InChI Key： OWWOMHODYMKQBR-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2C=CC=C(C3C=CC(=CC=3)N(C3C=CC(C4C=CC=CC=4)=CC=3)C3C=CC(C4C=CC=CC=4)=CC=3)C1=2

Computed Properties

• Exact Mass: 563.224914549Da
• Monoisotopic Mass: 563.224914549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 44
• Rotatable Bond Count: 6
• Complexity: 828
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.8
• Topological Polar Surface Area: 16.4Ų